N-(2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl)-4-bromothiophene-2-carboxamide

• IUPAC Name: N-[2-(azetidin-1-yl)-2-thiophen-3-ylethyl]-4-bromothiophene-2-carboxamide
• InChI: InChI=1S/C14H15BrN2OS2/c15-11-6-13(20-9-11)14(18)16-7-12(17-3-1-4-17)10-2-5-19-8-10/h2,5-6,8-9,12H,1,3-4,7H2,(H,16,18)
• InChI Key: WFFOYVCHJJUNOC-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C1)C(CNC(=O)C2=CC(=CS2)Br)C3=CSC=C3
• Molecular Formula: C14H15BrN2OS2
• Molecular Weight: 371.3 g/mol

Description

N-(2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl)-4-bromothiophene-2-carboxamide, also known as AZETEC, is a chemical compound that has gained interest in scientific research due to its potential as a therapeutic agent. AZETEC belongs to the class of compounds known as thiophene carboxamides, which have been shown to possess a wide range of biological activities.

Scientific Research Applications

Synthesis and Biological Evaluation

The synthesis of N-(2-(azetidin-1-yl)-2-(thiophen-3-yl)ethyl)-4-bromothiophene-2-carboxamide and related compounds has been explored for potential antidepressant and nootropic activities. Notably, compounds with a 2-azetidinone skeleton have shown promising results in depression and cognitive enhancement tests, indicating the potential of these compounds as central nervous system active agents for therapeutic use (Thomas et al., 2016).

Catalytic Asymmetric Addition

Another application involves the use of enantiopure N-(ferrocenylmethyl)azetidin-2-yl(diphenyl)methanol, derived from azetidin-2-yl precursors, for catalytic asymmetric addition of organozinc reagents to aldehydes. This approach has achieved high enantioselectivity in the ethylation, methylation, arylation, and alkynylation of aldehydes, demonstrating the utility of four-membered heterocycle-based backbones in catalytic asymmetric induction reactions (Wang et al., 2008).

Antibacterial and Antifungal Activity

Research has also focused on the synthesis of 5-bromothiophene-based 3,4-dihydropyrimidin-2-(1H)-(thi)ones for antibacterial and antifungal evaluations. Some synthesized compounds have shown good activity against various bacterial and fungal strains, with ADMET prediction indicating a drug-like nature for these compounds. This highlights the potential of incorporating thiophene and azetidinone units for developing new antimicrobial agents (Sharma et al., 2022).

Antioxidant, Antimicrobial, and Antitubercular Activities

Further studies include the synthesis of pyrimidine-azetidinone analogues for evaluating their antioxidant, in vitro antimicrobial, and antitubercular activities. These studies aim at designing and synthesizing new compounds that could potentially offer antibacterial and antituberculosis treatments based on molecular studies, demonstrating the versatility of azetidinone derivatives in addressing a range of infectious diseases (Chandrashekaraiah et al., 2014).